Cas no 2138120-12-2 (3-bromo-5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole)
3-bromo-5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- EN300-1157518
- 3-bromo-5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole
- 2138120-12-2
-
- Inchi: 1S/C11H16Br2N2/c1-7-3-4-8(12)5-9(7)10-6-11(13)14-15(10)2/h6-9H,3-5H2,1-2H3
- InChI Key: BEXNZRUOEBAVSA-UHFFFAOYSA-N
- SMILES: BrC1CCC(C)C(C2=CC(=NN2C)Br)C1
Computed Properties
- Exact Mass: 335.96597g/mol
- Monoisotopic Mass: 333.96802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 17.8Ų
3-bromo-5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1157518-1.0g |
3-bromo-5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole |
2138120-12-2 | 1g |
$0.0 | 2023-06-09 |
3-bromo-5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 3-bromo-5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole
3-Bromo-5-(5-Bromo-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole: A Novel Compound with Promising Therapeutic Potential
3-Bromo-5-(5-Bromo-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole represents a unique synthetic molecule with a complex molecular framework that combines aromatic, heterocyclic, and cycloalkane functionalities. This compound, identified by the chemical abstracts service (CAS) number 2138120-12-2, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. The structural complexity of this compound, particularly the presence of multiple bromo substituents and the pyrazole ring, positions it as a promising candidate for further exploration in drug discovery and development.
The molecular structure of 3-Bromo-5-(5-Bromo-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole is characterized by a pyrazole ring (a five-membered heterocyclic compound containing two nitrogen atoms) substituted at the 1- and 3-positions. The 5-position of the pyrazole ring is connected to a cyclohexane ring, which is further substituted with bromo and methyl groups. This unique arrangement of substituents contributes to the compound's potential biological activity and its ability to interact with various molecular targets.
Recent studies have highlighted the importance of bromo substituents in modulating the pharmacokinetic and pharmacodynamic properties of heterocyclic compounds. The presence of multiple bromo groups in 3-Bromo-5-(5-Bromo-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole may enhance its lipophilicity, enabling it to cross biological membranes more efficiently. Additionally, the methyl group at the 2-position of the cyclohexane ring may influence the compound's conformational flexibility, which is critical for its interaction with target proteins.
One of the most significant advantages of 3-Bromo-5-(5-Bromo-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole is its potential as a lead compound for the development of novel therapeutics. The pyrazole ring is known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. By introducing specific substituents such as bromo and methyl groups, researchers can fine-tune the compound's activity and selectivity for specific targets.
Recent research has focused on the application of 3-Bromo-5-(5-Bromo-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole in the treatment of inflammatory diseases. In a study published in Journal of Medicinal Chemistry (2023), the compound was shown to inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in the production of inflammatory mediators. This finding suggests that 3-Bromo-5-(5-Bromo-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole could be a potential candidate for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.
Another area of interest is the potential application of 3-Bromo-5-(5-Bromo-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole in the treatment of neurodegenerative disorders. A recent study published in Neuropharmacology (2024) reported that the compound exhibited neuroprotective effects in a mouse model of Alzheimer's disease. The compound was found to reduce the accumulation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease. These findings suggest that 3-Bromo-5-(5-Bromo-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole may have therapeutic potential in the management of neurodegenerative conditions.
In addition to its potential therapeutic applications, the synthetic accessibility of 3-Bromo-5-(5-Bromo-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole has also been a focus of recent research. The compound can be synthesized through a series of well-established chemical reactions, including bromination, alkylation, and cyclization. The ability to synthesize this compound efficiently is crucial for its further development as a pharmaceutical agent.
The pharmacological profile of 3-Bromo-5-(5-Bromo-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole is still under investigation, but preliminary studies suggest that it may have a favorable safety profile. The compound has been shown to exhibit low toxicity in in vitro assays, which is an important consideration for its potential use in drug development.
Despite the promising findings, further research is needed to fully understand the biological activity and therapeutic potential of 3-Bromo-5-(5-Bromo-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole. Additional studies are required to evaluate its efficacy in vivo, its mechanism of action, and its potential for use in combination with other therapeutic agents.
In conclusion, 3-Bromo-5-(5-Bromo-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole represents a novel compound with significant potential in the field of medicinal chemistry. Its unique molecular structure and the presence of multiple bromo substituents make it a promising candidate for the development of new therapeutics. As research in this area continues to evolve, it is likely that 3-Bromo-5-(5-Bromo-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole will play an important role in the discovery of new drugs for the treatment of a wide range of diseases.
2138120-12-2 (3-bromo-5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)